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Compound of Interest

2-(2-Fluoro-5-
Compound Name:
methylphenyl)propan-2-ol

Cat. No.: B13503351

Get Quote

\ J

CAS Registry Number: 1343867-43-5 Formula: C1oH13FO Molecular Weight: 168.21 g/mol [1]

Executive Summary

This technical guide details the synthesis of 2-(2-Fluoro-5-methylphenyl)propan-2-ol, a
tertiary benzylic alcohol frequently utilized as a structural motif in medicinal chemistry,
particularly in the development of kinase inhibitors (e.g., KRAS or EGFR inhibitors) where the
ortho-fluoro group provides metabolic stability and conformational locking.[1]

The synthesis is approached through two primary routes based on the availability of
precursors:

* Route A (Preferred): Nucleophilic addition of methylmagnesium bromide (MeMgBr) to methyl
2-fluoro-5-methylbenzoate (or the corresponding acetophenone).[1]

* Route B (Alternative): Grignard formation from 3-bromo-4-fluorotoluene followed by addition
to acetone.[1]
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Key Technical Insight: The presence of the ortho-fluorine atom exerts an electronic effect that
stabilizes the benzylic cation character during ionization but can also facilitate chelation with
magnesium species during the Grignard reaction, potentially accelerating the addition rate

compared to non-fluorinated analogs.

Retrosynthetic Analysis

The construction of the tertiary alcohol moiety is best visualized through the disconnection of
the carbon-carbon bonds adjacent to the hydroxyl group.

MeMgBr 2-Fluoro-5-methylbenzoic acid Acetone
(Methyl Grignard) (CAS 321-12-0)

sterification + Mg
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Figure 1: Retrosynthetic disassembly of the target molecule showing three viable pathways.[1]

Primary Protocol: Double Grighard Addition to Ester

This route is preferred for scale-up as 2-Fluoro-5-methylbenzoic acid (CAS 321-12-0) is a
stable, inexpensive solid starting material that is easily esterified. The subsequent double
addition of MeMgBr is a "one-pot" transformation from the ester.[1]
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Reaction Scheme[1][2][3][4][5]

« Esterification: Acid + MeOH (H2SOa cat.) — Methyl Ester[1][2]

o Grignard Addition: Methyl Ester + 3.0 eq MeMgBr — Target Alcohol[3]

Reagents & Stoichiometry[1][7][8]

Reagent MW ( g/mol ) Equiv.[4] Role
Methyl 2-fluoro-5- o
168.16 1.0 Limiting Reagent
methylbenzoate
Methylmagnesium ]
i ) 119.24 3.2 Nucleophile
Bromide (3M in Et20)
Tetrahydrofuran (THF)  72.11 10-15V Solvent (Anhydrous)
Ammonium Chloride
53.49 Excess Quench

(sat.[1] ag.)

Step-by-Step Methodology
Step 1: Preparation of the Ester (if not purchased)
o Dissolve 2-Fluoro-5-methylbenzoic acid (10.0 g) in Methanol (100 mL).

e Add conc.[1][5] H2SOa4 (1.0 mL) dropwise.
e Reflux for 4 hours (monitor by TLC for disappearance of acid).

o Concentrate in vacuo, dilute with EtOAc, wash with sat. NaHCOs, dry over MgSOa, and
concentrate.[6] Yield is typically >95%.[1]

Step 2: Grignhard Addition (The Ciritical Step)

e Setup: Oven-dry a 3-neck round-bottom flask, equipped with a magnetic stir bar, addition

funnel, and nitrogen inlet.

e Solvent: Charge the flask with the methyl ester (1.0 eq) and anhydrous THF (0.5 M
concentration relative to ester). Cool to 0°C in an ice bath.
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o Expert Note: While -78°C is standard for ketones, esters are less reactive.[1] Starting at
0°C ensures initiation, though cooling to -78°C is safer if working on >50g scale to manage
exotherm.[1]

» Addition: Transfer MeMgBr solution (3.2 eq) to the addition funnel under nitrogen. Add
dropwise over 30—45 minutes.[1]

o Observation: A white precipitate (magnesium alkoxide salts) will form. The solution may
turn slightly yellow/brown.

e Reaction: Remove the ice bath and allow the mixture to warm to Room Temperature (RT).
Stir for 2—-3 hours.

o Monitoring: Check by TLC (Hexane/EtOAc 4:1). The intermediate ketone (acetophenone)
is rarely seen as it is more reactive than the ester.

e Quench: Cool the flask back to 0°C. Very slowly add saturated aqueous NHaCl.
o Safety: This step is highly exothermic.[1] Methane gas is evolved.[1] Ensure good venting.

o Workup: Dilute with Ethyl Acetate. Separate phases. Extract the aqueous layer 2x with
EtOAc. Combine organics, wash with Brine, dry over NazSOa, and filter.

 Purification: Concentrate to yield a pale yellow oil. If purity is <95%, purify via silica gel flash
chromatography (Gradient: 0% — 20% EtOAc in Hexanes).

Alternative Protocol: Inverse Addition (Aryl Halide
Route)

Use this route if 2-Fluoro-5-methylbromobenzene is the available stock.[1]
Workflow[1][2][4][5][7][10]
e Grignard Formation: Aryl Bromide + Mg — Aryl-MgBr[1]

o Addition: Aryl-MgBr + Acetone — Target Alcohol[1]
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Detailed Methodology

Activation: In a dry flask under N2, add Magnesium turnings (1.1 eq) and a crystal of lodine.
Flame dry gently to sublime iodine (activates Mg surface).

Initiation: Add 10% of the Aryl Bromide solution in THF. Heat gently until the solution
becomes turbid and begins to boil (initiation).

Formation: Add the remaining Aryl Bromide dropwise to maintain a gentle reflux. Stir for 1

hour after addition.
Addition to Acetone: Cool the Grignard solution to 0°C. Add dry Acetone (1.2 eq) dropwise.

o Note: Acetone must be strictly anhydrous (dry over CaSOa4 or molecular sieves) to prevent
guenching the Grignard.

Workup: Quench with NH4Cl and extract as described in Route A.

Mechanism & Chemical Logic

The transformation follows a nucleophilic acyl substitution followed by a nucleophilic addition.

Substitution
Ester

(Electrophile) (\>
Intermediate

__________ Ketone Addition
MeMgBr (1st Eq) Magnesium H30+ Quench > Tertiary Alcohol
__________ Alkoxide (Target)
MeMgBr (2nd Eq)

Click to download full resolution via product page

Figure 2: Sequential addition mechanism. The ketone intermediate is more electrophilic than

the ester, preventing isolation of the ketone under these conditions.

The "Ortho-Fluoro" Effect

The fluorine atom at the 2-position (ortho) is critical.[1]
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 Inductive Effect (-1): Fluorine pulls electron density from the ring, making the carbonyl carbon
(in the ester/ketone) slightly more electrophilic, potentially increasing reaction speed.

e Chelation: The lone pairs on fluorine can coordinate with the Magnesium atom of the
Grignard reagent. This forms a cyclic 6-membered transition state (Mg-O-C-C-C-F) that can
direct the nucleophile and stabilize the intermediate alkoxide.[1]

Analytical Characterization (Expected Data)
Verify the product identity using Proton NMR (*H NMR) and Mass Spectrometry.
e 'H NMR (400 MHz, CDCI5):

o 0 7.20-6.80 (m, 3H): Aromatic protons. Look for the specific splitting pattern of a 1,2,4-
substituted benzene. The proton ortho to the methyl but meta to fluorine will appear as a
doublet or singlet.

o 0 2.30 (s, 3H): Aryl-Methyl group (Ar-CHs).[1]

o 0 1.62 (s, 6H): Geminal dimethyl group (C(CHs)20H). This singlet is diagnostic of the
tertiary alcohol formation.

o 9 1.80 (br s, 1H): Hydroxyl proton (exchangeable with D20).
e MS (ESI):
o Parent ion [M+H]* is often weak for tertiary alcohols due to easy dehydration.

o Look for [M-H20+H]* (loss of water) peak at m/z ~151.2.

Troubleshooting & Optimization
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Issue Probable Cause Corrective Action

Redistill THF over
Low Yield Moisture in THF/Acetone Na/Benzophenone or use

molecular sieves.

Titrate MeMgBr before use or

Unreacted Ester Old Grignard Reagent
use a fresh bottle.[1]
Tertiary alcohols eliminate

) o easily.[1] Use saturated NHa4Cl

Side Product: Alkene Acidic Workup too harsh T
(mild) instead of HCI for
guenching.
Recrystallize from

Waxy Solid Impurities Hexane/Pentane at -20°C if
the oil refuses to solidify.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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